Cas no 1803588-64-8 (2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride
• CAS No: 1803588-64-8
• MF: C₈H₂₀Cl₂N₂O
• MW: 231.163200378418
• CID: 6286014
• PubChem ID: 86811692
• Update Time: 2025-10-31

2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026744830
• 1803588-64-8
• 2-(2,5-dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride
• 2-(2,5-dimethylmorpholin-4-yl)ethan-1-aminedihydrochloride
• EN300-183241
• 2-(2,5-dimethylmorpholin-4-yl)ethanamine;dihydrochloride
• 2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C8H18N2O.2ClH/c1-7-6-11-8(2)5-10(7)4-3-9;;/h7-8H,3-6,9H2,1-2H3;2*1H
• InChI Key： MUXJLOKIDMDZAO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CC(C)N(CCN)CC1C

Computed Properties

• Exact Mass: 230.0952687g/mol
• Monoisotopic Mass: 230.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride

2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1803588-64-8, commonly referred to as 2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The dihydrochloride salt form is particularly notable for its stability and solubility characteristics, making it a preferred choice in various chemical and biological studies.

The morpholine ring system at the core of this compound plays a pivotal role in its functionality. Morpholine derivatives are widely studied for their ability to act as ligands in metalloenzyme inhibition and as scaffolds in medicinal chemistry. The presence of dimethyl substituents on the morpholine ring further enhances its chemical versatility, providing additional sites for functionalization and interaction with biological targets. Recent studies have highlighted the importance of such modifications in improving the pharmacokinetic profiles of drugs.

One of the most intriguing aspects of 2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride is its ability to serve as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound as a building block for constructing bioactive agents targeting various therapeutic areas, including central nervous system disorders and inflammation. The amine group present in the molecule is particularly reactive, enabling easy modification through alkylation or acylation reactions.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of this compound. Quantum mechanical studies have revealed that the dihydrochloride form exhibits favorable electrostatic interactions with biological membranes, which could enhance its bioavailability. Additionally, molecular docking studies have demonstrated that this compound can bind effectively to several key protein targets, suggesting its potential role in drug design.

In terms of synthesis, 2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride can be prepared via a multi-step process involving nucleophilic substitution and acid-base neutralization. The synthesis typically begins with the preparation of the morpholine derivative, followed by alkylation to introduce the ethanamine side chain. The final step involves protonation with hydrochloric acid to yield the dihydrochloride salt. This method ensures high purity and scalability, making it suitable for both laboratory and industrial applications.

The application of this compound extends beyond traditional pharmaceuticals. It has been explored as a potential ingredient in cosmetic formulations due to its ability to penetrate skin barriers effectively. Recent studies have shown that it can enhance the delivery of active ingredients, such as antioxidants and anti-inflammatory agents, improving their efficacy when applied topically.

Looking ahead, ongoing research is focused on optimizing the synthesis process to reduce costs and environmental impact. Green chemistry approaches, such as using biocatalysts or solvent-free conditions, are being investigated to make the production of 2-(2,5-Dimethylmorpholin-4-yl)ethan-1-amine dihydrochloride more sustainable. These efforts align with global trends toward eco-friendly chemical manufacturing.

In conclusion, 2-(2,5-Dimethylmorpholin-4-yl)ethan-1-aminedihydrochloride (CAS No. 1803588648) is a versatile compound with promising applications across multiple industries. Its unique chemical properties and potential for further functionalization make it an invaluable tool in modern drug discovery and development.